1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[2-oxo-2-(4-phenoxyanilino)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H23N3O3/c21-20(25)15-10-12-23(13-11-15)14-19(24)22-16-6-8-18(9-7-16)26-17-4-2-1-3-5-17/h1-9,15H,10-14H2,(H2,21,25)(H,22,24)
• InChI Key: CEJKGNAWHKMEOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide, also known as OPA-15406, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. OPA-15406 belongs to the class of piperidinecarboxamide compounds and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide is not fully understood. However, it has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix (ECM) proteins. MMPs play a crucial role in various physiological and pathological processes such as tissue remodeling, wound healing, and cancer metastasis. This compound has also been found to inhibit the expression of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the migration and invasion of cancer cells by suppressing MMP activity. This compound has also been shown to reduce the production of reactive oxygen species (ROS) and prevent oxidative stress-induced cell death. Additionally, this compound has been found to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide is its high selectivity for MMP inhibition. This allows for targeted inhibition of MMP activity without affecting other enzymes or proteins. This compound also has a high affinity for MMP-2 and MMP-9, which are involved in cancer metastasis and tissue remodeling. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for research on 1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide. One potential area of research is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in vivo. Another potential area of research is the investigation of the neuroprotective effects of this compound in animal models of neurodegenerative diseases. Finally, the potential use of this compound in combination with other drugs for the treatment of cancer and autoimmune diseases should be explored.

Scientific Research Applications

1-{2-oxo-2-[(4-phenoxyphenyl)amino]ethyl}-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. This compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been found to modulate the immune system and may be useful in the treatment of autoimmune diseases.